Cas no 1417568-07-0 (4-Chloro-3-(4-nitrophenoxy)benzoic acid)

• Product Name: 4-Chloro-3-(4-nitrophenoxy)benzoic acid
• CAS No: 1417568-07-0
• MF: C₁₃H₈ClNO₅
• MW: 293.659322738647
• MDL: MFCD22566358
• CID: 4699258
• Update Time: 2025-11-01

4-Chloro-3-(4-nitrophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(4-nitrophenoxy)benzoic acid

• MDL： MFCD22566358
• Inchi： 1S/C13H8ClNO5/c14-11-6-1-8(13(16)17)7-12(11)20-10-4-2-9(3-5-10)15(18)19/h1-7H,(H,16,17)
• InChI Key： ZYGCYTXTQPYRQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Topological Polar Surface Area: 92.4

Additional information on 4-Chloro-3-(4-nitrophenoxy)benzoic acid

Introduction to 4-Chloro-3-(4-nitrophenoxy)benzoic acid (CAS No. 1417568-07-0)

4-Chloro-3-(4-nitrophenoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1417568-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the fourth position and a nitrophenoxy group at the third position on the benzene ring. Such structural motifs are often exploited in the design of bioactive molecules due to their potential interactions with biological targets.

The significance of 4-Chloro-3-(4-nitrophenoxy)benzoic acid lies in its utility as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both chloro and nitro groups enhances its reactivity, making it a versatile building block for further chemical modifications. These modifications can be tailored to develop novel compounds with specific therapeutic applications, such as anti-inflammatory, antimicrobial, or anticancer agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. 4-Chloro-3-(4-nitrophenoxy)benzoic acid has been explored as a precursor in the synthesis of molecules that interact with enzymes and receptors involved in disease mechanisms. For instance, studies have demonstrated its potential role in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The electron-withdrawing nature of the nitro group and the electron-donating chloro group contribute to its binding affinity and specificity towards these targets.

The pharmaceutical industry has shown particular interest in 4-Chloro-3-(4-nitrophenoxy)benzoic acid due to its structural similarity to known drug candidates. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit improved pharmacokinetic properties and reduced side effects. Such efforts align with the broader goal of drug discovery aimed at developing more effective and safer therapeutic agents.

Moreover, 4-Chloro-3-(4-nitrophenoxy)benzoic acid has been investigated for its potential role in oncology research. Preliminary studies suggest that certain derivatives may inhibit kinases and other signaling proteins involved in tumor growth and metastasis. The ability of this compound to modulate these pathways makes it a promising candidate for further development into anticancer therapies. The nitro group, in particular, has been shown to enhance bioavailability and metabolic stability, critical factors for drug efficacy.

The synthesis of 4-Chloro-3-(4-nitrophenoxy)benzoic acid involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the chloro group is often achieved through electrophilic aromatic substitution reactions, while the nitrophenoxy moiety is incorporated via nucleophilic aromatic substitution or other coupling strategies. These synthetic routes have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 4-Chloro-3-(4-nitrophenoxy)benzoic acid (CAS No. 1417568-07-0) represents a valuable compound in medicinal chemistry due to its structural versatility and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance in addressing various diseases, particularly those involving inflammatory and oncological pathways. As research continues to uncover new biological targets and mechanisms, compounds like 4-Chloro-3-(4-nitrophenoxy)benzoic acid will remain at the forefront of pharmaceutical innovation.